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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrotoluene

CAS No.: 186393-28-2

Cat. No.: B3040323

Get Quote

Executive Summary
2,3-Dichloro-6-nitrotoluene (CAS: 186393-28-2) is a specialized aromatic scaffold critical to

the synthesis of fused heterocyclic systems.[1][2][3] Unlike its more common isomers, this

compound offers a unique substitution pattern—vicinal dichlorides adjacent to a methyl group,

with a nitro group in the ortho position to the methyl. This specific geometry makes it an

indispensable precursor for Anagrelide (a platelet-reducing agent) and 6,7-dichloroindoles

(versatile drug pharmacophores).

This guide details the chemical handling, mechanistic pathways, and validated protocols for

transforming 2,3-Dichloro-6-nitrotoluene into high-value pharmaceutical intermediates.[2]
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Property Specification

IUPAC Name 1,2-Dichloro-3-methyl-4-nitrobenzene

CAS Number 186393-28-2

Molecular Formula C₇H₅Cl₂NO₂

Molecular Weight 206.03 g/mol

Appearance Yellow crystalline solid

Key Reactivity

Benzylic Carbon: Susceptible to radical

bromination (Wohl-Ziegler).Nitro Group:

Precursor to aniline (reduction) or indole

(reductive cyclization).Aromatic Ring:

Deactivated; resistant to further electrophilic

substitution.[1][2]

Critical Isomer Distinction: Researchers must distinguish this compound from 2-chloro-6-

nitrotoluene (CAS 83-42-1) and 2,4-dichloro-6-nitrotoluene. The 2,3-dichloro motif is essential

for retaining the specific halogenation pattern required in the final drug targets described below.

Primary Application: Synthesis of Anagrelide
The most commercially significant application of 2,3-Dichloro-6-nitrotoluene is as the starting

material for Anagrelide Hydrochloride, a drug used to treat essential thrombocythemia.[2] The

synthesis hinges on the functionalization of the methyl group followed by a reductive

cyclization.

Mechanistic Pathway
The synthesis proceeds via a radical bromination of the benzylic methyl group, followed by N-

alkylation with glycine ethyl ester. The nitro group is then reduced to an amine, which attacks

the ester carbonyl to close the lactam ring.
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2,3-Dichloro-6-
nitrobenzyl bromide
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Glycine Ethyl Ester
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Figure 1: Synthetic workflow from 2,3-Dichloro-6-nitrotoluene to the Anagrelide bicyclic core.

Protocol: Benzylic Bromination (Wohl-Ziegler)
Objective: Selective monobromination of the methyl group.[2] Safety Warning: The product,

2,3-dichloro-6-nitrobenzyl bromide, is a potent lachrymator. Perform all operations in a fume

hood.

Materials:

2,3-Dichloro-6-nitrotoluene (1.0 eq)[1][2][4]

N-Bromosuccinimide (NBS) (1.05 eq)

Benzoyl Peroxide (0.05 eq) or AIBN

Carbon Tetrachloride (CCl₄) or Trifluoromethylbenzene (PhCF₃) as a greener alternative.

Procedure:

Dissolution: Dissolve 2,3-Dichloro-6-nitrotoluene in anhydrous PhCF₃ (5 mL/g) in a round-

bottom flask equipped with a reflux condenser.

Addition: Add NBS and the radical initiator (Benzoyl Peroxide).

Initiation: Heat the mixture to reflux (approx. 80–90°C). Irradiation with a tungsten lamp

(150W) can accelerate initiation if the reaction is sluggish.

Reaction: Monitor by TLC (Hexane/EtOAc 9:1). The reaction is typically complete within 3–6

hours.

Workup: Cool the mixture to 0°C to precipitate succinimide. Filter off the solids.[5][6]

Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude solid

from heptane/toluene to obtain pure 2,3-dichloro-6-nitrobenzyl bromide.

Troubleshooting:
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Issue: Di-bromination.[2] Solution: Strictly control stoichiometry (1.05 eq NBS) and stop the

reaction immediately upon consumption of starting material.

Issue: No reaction. Solution: Ensure solvents are anhydrous and oxygen-free (degas with

N₂).

Secondary Application: 6,7-Dichloroindole
Synthesis
The Leimgruber-Batcho indole synthesis is the most efficient method to convert 2,3-Dichloro-
6-nitrotoluene into 6,7-dichloroindole.[2] This scaffold is valuable for developing serotonin

receptor modulators and antiviral agents.

Mechanistic Pathway
The acidity of the methyl protons (enhanced by the ortho-nitro group) allows condensation with

N,N-Dimethylformamide dimethyl acetal (DMF-DMA) to form an enamine.[2] Subsequent

reduction of the nitro group leads to spontaneous cyclization.

2,3-Dichloro-6-
nitrotoluene
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2,3-dichloro-6-nitrostyrene

Condensation
(110°C, DMF)

DMF-DMA
(Pyrrolidine cat.)

6,7-Dichloroindole

Reductive Cyclization

H2 / Raney Ni
or Fe/AcOH

Click to download full resolution via product page

Figure 2: Leimgruber-Batcho synthesis of 6,7-dichloroindole.
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Protocol: Enamine Formation & Cyclization
Step 1: Enamine Formation

Mix 2,3-Dichloro-6-nitrotoluene (10 mmol) with DMF-DMA (15 mmol) and dry DMF (10

mL).

Add pyrrolidine (1.0 eq) as a catalyst to accelerate the reaction.

Heat to 110°C under nitrogen for 4–6 hours. The solution will turn deep red/purple.

Remove volatiles under high vacuum to yield the crude enamine (trans-β-dimethylamino-2,3-

dichloro-6-nitrostyrene).

Step 2: Reductive Cyclization

Dissolve the crude enamine in Ethanol/Acetic Acid (4:1).

Add Iron powder (5.0 eq) carefully.

Heat to reflux for 2 hours.

Workup: Filter through Celite to remove iron residues. Neutralize the filtrate with NaHCO₃.

Extract with Ethyl Acetate.

Purification: Silica gel chromatography (Hexane/EtOAc) yields 6,7-dichloroindole.

Safety & Handling Guidelines
Toxicity: Nitroaromatics are potential mutagens and can be absorbed through the skin. Wear

nitrile gloves and long sleeves.

Lachrymator Risk: The brominated intermediate (benzyl bromide derivative) causes severe

eye and respiratory irritation. Keep all glassware in the hood until washed with an alcoholic

KOH solution (to quench the bromide).

Thermal Stability: Do not distill the nitro-compound residues to dryness, as polynitro/halo

byproducts can be shock-sensitive.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-2-3-dichloro-6-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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